Cas no 1807282-37-6 (Methyl 2-cyano-4-mercapto-5-(trifluoromethoxy)benzoate)

• Product Name: Methyl 2-cyano-4-mercapto-5-(trifluoromethoxy)benzoate
• CAS No: 1807282-37-6
• MF: C₁₀H₆F₃NO₃S
• MW: 277.219751834869
• CID: 4951623
• Update Time: 2025-05-19

Methyl 2-cyano-4-mercapto-5-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-mercapto-5-(trifluoromethoxy)benzoate

• Inchi： 1S/C10H6F3NO3S/c1-16-9(15)6-3-7(17-10(11,12)13)8(18)2-5(6)4-14/h2-3,18H,1H3
• InChI Key： KHABPRNKHTZJRV-UHFFFAOYSA-N
• SMILES： SC1C=C(C#N)C(C(=O)OC)=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• XLogP3: 2.8
• Topological Polar Surface Area: 60.3

Additional information on Methyl 2-cyano-4-mercapto-5-(trifluoromethoxy)benzoate

Recent Advances in the Study of Methyl 2-cyano-4-mercapto-5-(trifluoromethoxy)benzoate (CAS: 1807282-37-6)

Methyl 2-cyano-4-mercapto-5-(trifluoromethoxy)benzoate (CAS: 1807282-37-6) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethoxy and cyano functional groups, has shown promising potential in various applications, including drug discovery and development. Recent studies have focused on its synthesis, reactivity, and biological activities, shedding light on its utility as a versatile intermediate or active pharmaceutical ingredient (API).

The synthesis of Methyl 2-cyano-4-mercapto-5-(trifluoromethoxy)benzoate has been optimized in recent years, with researchers exploring novel catalytic methods to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry reported a high-yield, one-pot synthesis route using palladium-catalyzed cross-coupling reactions, which significantly reduced the production cost and environmental impact. This advancement is particularly relevant for scaling up production for preclinical and clinical studies.

In terms of biological activity, Methyl 2-cyano-4-mercapto-5-(trifluoromethoxy)benzoate has demonstrated inhibitory effects on specific enzymatic targets, such as carbonic anhydrases and kinases, which are implicated in various diseases, including cancer and metabolic disorders. A recent in vitro study highlighted its potent inhibition of carbonic anhydrase IX, a marker for hypoxic tumors, suggesting its potential as a lead compound for anticancer therapeutics. Further in vivo studies are underway to evaluate its pharmacokinetics and toxicity profiles.

Another area of interest is the compound's role in the development of prodrugs. Researchers have exploited its reactive thiol group for conjugation with other pharmacophores, creating hybrid molecules with enhanced bioavailability and targeted delivery. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters described the design of a prodrug system using Methyl 2-cyano-4-mercapto-5-(trifluoromethoxy)benzoate as a linker, which showed improved stability and controlled release properties in physiological conditions.

Despite these promising findings, challenges remain in the clinical translation of Methyl 2-cyano-4-mercapto-5-(trifluoromethoxy)benzoate. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and formulation studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate its development and bring it closer to therapeutic applications.

In conclusion, Methyl 2-cyano-4-mercapto-5-(trifluoromethoxy)benzoate (CAS: 1807282-37-6) represents a valuable scaffold in medicinal chemistry, with diverse applications ranging from enzyme inhibition to prodrug design. Continued research into its mechanisms of action and optimization of its physicochemical properties will be critical for unlocking its full potential in drug discovery and development.